N-Methyl iodofluoroacetamide
Overview
Description
“N-Methyl iodofluoroacetamide” is a chemical compound used for R&D purposes . It’s a compound that has been mentioned in various contexts in the scientific literature .
Synthesis Analysis
The synthesis of N-methylated compounds has been studied extensively. For instance, the synthesis of N-methylated polypeptides involves the ring-opening polymerization (ROP) of N-carboxy anhydrides (NCAs) . Another study discusses a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles .
Molecular Structure Analysis
The molecular structure of compounds like “this compound” can be determined using techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) . This technique has extended the limits of crystallography by enabling the determination of three-dimensional molecular structures from sub-μm microcrystals .
Chemical Reactions Analysis
Chemical reactions involving N-methylated compounds have been studied. For example, a simple derivatization reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA) was developed for the analysis of perfluorocarboxylic acids (PFCA, C4–C12) in solid samples by gas chromatography–mass spectrometry . Another study discusses the side reactions in the N-methylmorpholine-N-oxide (NMMO) recovery system .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” can be determined using various methods. For example, HPLC combined with spectrophotometry and other methods of analysis are widely used .
Scientific Research Applications
Environmental Health Perspectives
Studies on perfluorooctanesulfonate (PFOS) and related fluorochemicals in human blood highlight the importance of understanding the environmental and health impacts of fluorochemicals. The analysis of fluorochemical concentrations over time can provide insights into environmental exposure and accumulation trends, which could be relevant for assessing the impact of compounds like N-Methyl iodofluoroacetamide if it shares similar environmental persistence or bioaccumulation characteristics (Olsen et al., 2005).
Analytical Chemistry Applications
The development of high-throughput methods for measuring trace levels of perfluorochemicals (PFCs) in serum and milk showcases the application of advanced analytical techniques in monitoring human exposure to these compounds. This approach could be adapted for the detection and quantification of this compound in biological samples, providing essential data for environmental health studies (Kuklenyik et al., 2004).
Organic Chemistry and Spectroscopy
The study of N-Methylacetamide's infrared spectrum provides insights into the amide bond's characteristic peaks, which are crucial for understanding the structural and chemical properties of related compounds, including this compound. This research could be relevant for elucidating the molecular structure and reactivity of this compound through spectroscopic methods (Ji et al., 2020).
Environmental Science and Technology
Research on the removal of perfluorooctane sulfonate (PFOS) from wastewater using reverse osmosis and nanofiltration membranes highlights the potential for advanced filtration technologies in mitigating the environmental impact of fluorochemicals. Similar methodologies could be applied to the treatment of water contaminated with this compound, depending on its chemical properties and environmental behavior (Tang et al., 2007).
Safety and Hazards
Safety data sheets provide information about the safety and hazards of chemical compounds. For instance, the safety data sheet for N-Methyldiethanolamine indicates that it is a combustible liquid that may cause damage to organs through prolonged or repeated exposure and is toxic if swallowed, in contact with skin, or if inhaled .
Future Directions
Future research directions could involve further exploration of the role of NMDA receptors in conditions such as stroke. For example, recent research on NMDAR-associated signaling complexes has identified important death-signaling pathways linked to NMDARs . This could lead to the development of new therapeutics for ischemic stroke .
properties
IUPAC Name |
2-fluoro-2-iodo-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5FINO/c1-6-3(7)2(4)5/h2H,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTCJMPNDFGALAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C(F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5FINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40382059 | |
Record name | 2-fluoro-2-iodo-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40382059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
883499-47-6 | |
Record name | 2-fluoro-2-iodo-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40382059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.